Cas no 14689-59-9 (1H-Benzimidazole,5,6-dibromo-4,7-dichloro-2-(trifluoromethyl)-)

• Product Name: 1H-Benzimidazole,5,6-dibromo-4,7-dichloro-2-(trifluoromethyl)-
• CAS No: 14689-59-9
• MF: C₈HBr₂Cl₂F₃N₂
• MW: 412.816148519516
• CID: 175568
• PubChem ID: 26822
• Update Time: 2025-04-19

1H-Benzimidazole,5,6-dibromo-4,7-dichloro-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,5,6-dibromo-4,7-dichloro-2-(trifluoromethyl)-
• 5,6-dibromo-4,7-dichloro-2-(trifluoromethyl)-1H-benzimidazole
• DTXSID30163536
• BENZIMIDAZOLE, 5,6-DIBROMO-4,7-DICHLORO-2-(TRIFLUOROMETHYL)-
• JCYBSTOMRNBAFK-UHFFFAOYSA-N
• 5,6-Dibromo-4,7-dichloro-2-(trifluoromethyl)benzimidazole
• 14689-59-9

• Inchi： 1S/C8HBr2Cl2F3N2/c9-1-2(10)4(12)6-5(3(1)11)16-7(17-6)8(13,14)15/h(H,16,17)
• InChI Key： JCYBSTOMRNBAFK-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C2=C(C=1Cl)NC(C(F)(F)F)=N2)Cl)Br

Computed Properties

• Exact Mass: 408.7758
• Monoisotopic Mass: 409.783563
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 28.7

Experimental Properties

• Density: 2.232
• Boiling Point: 441.8°Cat760mmHg
• Flash Point: 221°C
• Refractive Index: 1.641
• PSA: 25.78